Organic acids can crosslink poly(ionic liquid)s into mesoporous polyelectrolyte complexes†

Polymer Chemistry Pub Date: 2013-02-18 DOI: 10.1039/C3PY00159H

Abstract

A template-free method was introduced to prepare mesoporous poly(ionic liquid) complexes by employing a variety of multivalent carboxylic acids to electrostatically crosslink imidazolium-based poly(ionic liquid)s in diethyl ether. The as-synthesized porous networks exhibit good structural stability and large specific surface area up to 290 m2 g−1. Their performance in dye removal from ethanol was demonstrated to be superior to activated carbon and mesoporous silica.

Graphical abstract: Organic acids can crosslink poly(ionic liquid)s into mesoporous polyelectrolyte complexes
Organic acids can crosslink poly(ionic liquid)s into mesoporous polyelectrolyte complexes†
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